Cas no 910544-64-8 (Ethyl 5-amino-3-hydroxypentanoate)

• Product Name: Ethyl 5-amino-3-hydroxypentanoate
• CAS No: 910544-64-8
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5782694
• PubChem ID: 23146735
• Update Time: 2025-06-08

Ethyl 5-amino-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• (R)-ethyl 5-amino-3-hydroxypentanoate
• 910544-64-8
• ethyl 5-amino-3-hydroxypentanoate
• DTXSID60630988
• SCHEMBL3818913
• EN300-7733069
• (R)-5-Amino-3-hydroxy-pentanoic acid ethyl ester
• 182955-76-6
• Pentanoic acid, 5-amino-3-hydroxy-, ethyl ester
• Ethyl 5-amino-3-hydroxypentanoate

• Inchi： 1S/C7H15NO3/c1-2-11-7(10)5-6(9)3-4-8/h6,9H,2-5,8H2,1H3
• InChI Key： URARCLSKGKDNGI-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OCC)CCN

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 277.5±25.0 °C(Predicted)
• pka: 14.16±0.20(Predicted)

Additional information on Ethyl 5-amino-3-hydroxypentanoate

Ethyl 5-amino-3-hydroxypentanoate (CAS No. 910544-64-8): A Comprehensive Overview

Ethyl 5-amino-3-hydroxypentanoate (CAS No. 910544-64-8) is a compound of significant interest in the field of chemical and pharmaceutical research. This organic compound, characterized by its unique structural properties, has garnered attention for its potential applications in drug development and biochemical studies. The molecule's distinct functional groups, including an amino group and a hydroxyl group, make it a versatile intermediate in synthetic chemistry.

The Ethyl 5-amino-3-hydroxypentanoate molecule is derived from pentanoic acid, with modifications that introduce both an amino and a hydroxyl functional group. These modifications enhance its reactivity, making it a valuable building block in the synthesis of more complex molecules. The ethyl ester moiety further contributes to its solubility and stability, facilitating its use in various chemical reactions and applications.

In recent years, there has been growing interest in the use of such derivatives in the development of novel therapeutic agents. The presence of both an amino and a hydroxyl group allows for diverse chemical modifications, enabling the creation of a wide range of pharmacologically active compounds. For instance, researchers have explored its potential as a precursor in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and bioavailability.

One of the most compelling aspects of Ethyl 5-amino-3-hydroxypentanoate is its role in the development of enzyme inhibitors. The compound's structural features make it an excellent candidate for designing molecules that can selectively bind to specific enzymatic targets. This has significant implications for the treatment of various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated its effectiveness in inhibiting certain proteases, which are enzymes involved in cell signaling and regulation.

The pharmaceutical industry has also shown interest in this compound for its potential as a chiral building block. Chirality refers to the property of a molecule that makes it non-superimposable on its mirror image, much like how left and right hands are mirror images but cannot be perfectly aligned. Many drugs on the market are chiral molecules, and their effectiveness often depends on having the correct stereochemical configuration. Ethyl 5-amino-3-hydroxypentanoate can be used to synthesize chiral drugs, ensuring that only the active enantiomer is produced.

Furthermore, Ethyl 5-amino-3-hydroxypentanoate has found applications in materials science, particularly in the development of polymers and coatings. Its ability to undergo cross-linking reactions makes it useful in creating materials with enhanced mechanical properties and durability. These materials can be applied in various industries, including automotive, aerospace, and construction.

The synthesis of Ethyl 5-amino-3-hydroxypentanoate typically involves multi-step organic reactions, starting from readily available precursors such as pentanoic acid or its derivatives. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to introduce the desired functional groups with high precision. The optimization of these synthetic routes is crucial for ensuring high yields and purity, which are essential for pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to the understanding and application of Ethyl 5-amino-3-hydroxypentanoate. Molecular modeling techniques allow researchers to predict the behavior of this compound in various chemical environments, aiding in the design of more effective synthetic strategies and drug candidates. These computational tools have become indispensable in modern drug discovery pipelines.

The safety profile of Ethyl 5-amino-3-hydroxypentanoate is another critical consideration. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, Ethyl 5-amino-3-hydroxypentanoate (CAS No. 910544-64-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and biochemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, including enzyme inhibitors and chiral drugs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.